Cas no 57946-55-1 (1-(3-amino-phenyl)-2-bromo-ethanone)

• Product Name: 1-(3-amino-phenyl)-2-bromo-ethanone
• CAS No: 57946-55-1
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 947795
• PubChem ID: 12541250
• Update Time: 2025-04-19

1-(3-amino-phenyl)-2-bromo-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-phenyl)-2-bromo-ethanone
• 1-(3-aminophenyl)-2-bromoEthanone
• 2-BROMO-3'-AMINOACETOPHENONE
• SCHEMBL4331570
• A831680
• 57946-55-1
• DA-31260
• MFCD06738748
• 1-(3-aminophenyl)-2-bromanyl-ethanone
• DTXSID50501855
• 3 inverted exclamation mark -Amino-2-bromoacetophenone
• SY314954
• AB27803
• CS-0363455
• 1-(3-AMINOPHENYL)-2-BROMOETHAN-1-ONE

• Inchi： 1S/C8H8BrNO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5,10H2
• InChI Key： GCXPRJDKXBACNF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.42760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones